Cas no 1935548-91-6 (5-Bromo-1-ethylpyrazin-2(1H)-one)

5-Bromo-1-ethylpyrazin-2(1H)-one structure
1935548-91-6 structure
Product Name:5-Bromo-1-ethylpyrazin-2(1H)-one
CAS No:1935548-91-6
MF:C6H7BrN2O
MW:203.036580324173
CID:6792273
PubChem ID:124927750
Update Time:2024-09-13

5-Bromo-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • AKOS037654406
    • 1935548-91-6
    • KS-9522
    • 5-bromo-1-ethylpyrazin-2-one
    • 5-Bromo-1-ethylpyrazin-2(1H)-one
    • Inchi: 1S/C6H7BrN2O/c1-2-9-4-5(7)8-3-6(9)10/h3-4H,2H2,1H3
    • InChI Key: STDDBHCXNWZZOU-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C(C=N1)=O)CC

Computed Properties

  • Exact Mass: 201.97418g/mol
  • Monoisotopic Mass: 201.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.7Ų
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